Cas no 321998-21-4 ((E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine)

• Product Name: (E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine
• CAS No: 321998-21-4
• MF: C₁₈H₁₇N₃O₂S
• MW: 339.411482572556
• CID: 5701911
• PubChem ID: 9559862
• Update Time: 2023-10-14

(E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine Chemical and Physical Properties

Names and Identifiers

• 5-[(4-METHOXYPHENYL)SULFANYL]-1-METHYL-3-PHENYL-1H-PYRAZOLE-4-CARBALDEHYDE OXIME
• (E)-N-({5-[(4-methoxyphenyl)sulfanyl]-1-methyl-3-phenyl-1H-pyrazol-4-yl}methylidene)hydroxylamine
• 1H-Pyrazole-4-carboxaldehyde, 5-[(4-methoxyphenyl)thio]-1-methyl-3-phenyl-, oxime
• (NE)-N-[[5-(4-methoxyphenyl)sulfanyl-1-methyl-3-phenylpyrazol-4-yl]methylidene]hydroxylamine
• 321998-21-4
• 10L-557S
• AKOS005075296

• Inchi： 1S/C18H17N3O2S/c1-21-18(24-15-10-8-14(23-2)9-11-15)16(12-19-22)17(20-21)13-6-4-3-5-7-13/h3-12,22H,1-2H3/b19-12+
• InChI Key： WMVJZDRKASJWHA-XDHOZWIPSA-N
• SMILES： S(C1C=CC(=CC=1)OC)C1=C(/C=N/O)C(C2C=CC=CC=2)=NN1C

Computed Properties

• Exact Mass: 339.104
• Monoisotopic Mass: 339.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 409
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.9A^2
• XLogP3: 4

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 535.3±50.0 °C(Predicted)
• pka: 10.40±0.10(Predicted)